Cas no 47377-16-2 (Benzenesulfonic acid,4-tetradecyl-)

Benzenesulfonic acid,4-tetradecyl- structure
47377-16-2 structure
Product Name:Benzenesulfonic acid,4-tetradecyl-
CAS No:47377-16-2
MF:C20H34O3S
MW:354.547165393829
CID:329156
PubChem ID:34219
Update Time:2025-04-19

Benzenesulfonic acid,4-tetradecyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-tetradecyl-
    • 4-tetradecylbenzenesulfonic acid
    • 4-tetradecylbenzenesulphonic acid
    • SR-01000944514
    • IIMOXQJFSQSOMN-UHFFFAOYSA-N
    • Q27283751
    • MA1C9KHK69
    • Benzenesulfonic acid, 4-tetradecyl-
    • BENZENESULFONIC ACID, 4-TETRADECYL- P-
    • 47377-16-2
    • SR-01000944514-1
    • EINECS 256-311-9
    • DTXSID1068489
    • P-TETRADECYLBENZENESULFONIC ACID
    • NS00031683
    • UNII-MA1C9KHK69
    • SCHEMBL2733171
    • Inchi: 1S/C20H34O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-17-20(18-16-19)24(21,22)23/h15-18H,2-14H2,1H3,(H,21,22,23)
    • InChI Key: IIMOXQJFSQSOMN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 354.222866
  • Monoisotopic Mass: 354.222866
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Density: 1.033
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.505
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